(1R,2R)-2-(4-chlorophenoxy)cyclobutan-1-ol
Overview
Description
(1R,2R)-2-(4-chlorophenoxy)cyclobutan-1-ol is a chemical compound that has been studied for its potential use in scientific research applications. This compound is synthesized using specific methods and has been found to have unique biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of ((1R,2R)-2-(4-chlorophenoxy)cyclobutan-1-ol)-2-(4-chlorophenoxy)cyclobutan-1-ol involves its interaction with GABA-A receptors. Specifically, it binds to a site on the receptor that is distinct from the traditional benzodiazepine binding site. This binding leads to an increase in the affinity of the receptor for GABA, which results in increased inhibitory neurotransmission.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ((1R,2R)-2-(4-chlorophenoxy)cyclobutan-1-ol)-2-(4-chlorophenoxy)cyclobutan-1-ol are related to its modulation of GABA-A receptor activity. This modulation can lead to changes in neuronal excitability and synaptic plasticity, which can have implications for learning and memory. Additionally, ((1R,2R)-2-(4-chlorophenoxy)cyclobutan-1-ol)-2-(4-chlorophenoxy)cyclobutan-1-ol has been found to have anxiolytic and sedative effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using ((1R,2R)-2-(4-chlorophenoxy)cyclobutan-1-ol)-2-(4-chlorophenoxy)cyclobutan-1-ol in lab experiments is its specificity for GABA-A receptors. This specificity allows researchers to investigate the role of these receptors in various physiological and pathological conditions. However, one limitation of using ((1R,2R)-2-(4-chlorophenoxy)cyclobutan-1-ol)-2-(4-chlorophenoxy)cyclobutan-1-ol is its potential for off-target effects. Researchers must carefully control for these effects when interpreting their results.
Future Directions
There are several future directions for the study of ((1R,2R)-2-(4-chlorophenoxy)cyclobutan-1-ol)-2-(4-chlorophenoxy)cyclobutan-1-ol. One direction is to investigate its potential for use in the treatment of anxiety and other psychiatric disorders. Another direction is to explore its potential for use in the study of synaptic plasticity and learning and memory. Additionally, researchers may investigate the potential for developing more selective compounds that target specific subtypes of GABA-A receptors.
Scientific Research Applications
((1R,2R)-2-(4-chlorophenoxy)cyclobutan-1-ol)-2-(4-chlorophenoxy)cyclobutan-1-ol has been studied for its potential use in scientific research applications, particularly in the field of neuroscience. It has been found to modulate the activity of GABA-A receptors, which are important for regulating neurotransmitter release in the brain. This modulation can lead to changes in neuronal excitability and synaptic plasticity, which can have implications for learning and memory.
properties
IUPAC Name |
(1R,2R)-2-(4-chlorophenoxy)cyclobutan-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO2/c11-7-1-3-8(4-2-7)13-10-6-5-9(10)12/h1-4,9-10,12H,5-6H2/t9-,10-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFDHAAHHJNZJNI-NXEZZACHSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1O)OC2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]([C@@H]1O)OC2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1R,2R)-2-(4-chlorophenoxy)cyclobutan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[1-(2-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-phenylacetamide](/img/structure/B3407690.png)
![4-[(Dimethylamino)methyl]oxan-4-ol](/img/structure/B3407696.png)
![methyl 2-[9-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate](/img/structure/B3407701.png)
![2-Ethylbutyl 2-cyano-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetate](/img/structure/B3407710.png)
![3-(2-chlorobenzyl)-9-(4-methoxyphenyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione](/img/structure/B3407723.png)
![methyl [9-(3-methoxyphenyl)-1-methyl-2,4-dioxo-1,4,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(2H)-yl]acetate](/img/structure/B3407756.png)
![propyl 4-{[7-(cyanomethoxy)-2-methyl-4-oxo-4H-chromen-3-yl]oxy}benzoate](/img/structure/B3407757.png)
![1-(3-chloro-2-methylphenyl)-4-(1-(2-methylallyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one](/img/structure/B3407765.png)
